Cas no 2098123-40-9 (1-((1-Propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-((1-Propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2098123-40-9
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5046676
• Update Time: 2025-05-25

1-((1-Propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-((1-propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1-[(1-propylpyrrolidin-2-yl)methyl]triazole-4-carbaldehyde
• 1-((1-Propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C11H18N4O/c1-2-5-14-6-3-4-11(14)8-15-7-10(9-16)12-13-15/h7,9,11H,2-6,8H2,1H3
• InChI Key： AYRFXTRIJLWJMR-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2CCCN2CCC)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 51

Additional information on 1-((1-Propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-((1-Propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098123-40-9)

The compound 1-((1-propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098123-40-9) is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups and structural motifs, making it a promising candidate for various applications in drug discovery and materials science. The molecule consists of a pyrrolidine ring, a triazole ring, and an aldehyde group, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. The pyrrolidine ring is known for its ability to modulate pharmacokinetic properties such as solubility and permeability, while the triazole ring is often associated with anti-tumor and anti-inflammatory activities. The presence of the aldehyde group further enhances the molecule's reactivity, enabling it to participate in a wide range of chemical reactions.

One of the most significant advancements in the study of this compound involves its application in drug delivery systems. Researchers have explored the use of this molecule as a carrier for targeted drug delivery, leveraging its ability to form stable complexes with therapeutic agents. This innovation has opened new avenues for improving drug efficacy and reducing side effects in clinical settings.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalytic processes. The triazole ring's ability to act as a catalyst in organic synthesis has been extensively studied, with recent findings suggesting that it can significantly accelerate reaction rates under mild conditions. This property makes it an attractive candidate for industrial applications in the synthesis of complex organic molecules.

The structural uniqueness of 1H-1,2,3-triazole derivatives has also led to their exploration in the field of biomaterials science. Recent research has demonstrated that these compounds can be used to create biocompatible polymers with tailored mechanical and thermal properties. Such materials hold great promise for applications in tissue engineering and regenerative medicine.

Furthermore, the aldehyde group present in this compound has been utilized in the development of novel sensor materials. By incorporating this functional group into sensor designs, researchers have achieved improved sensitivity and selectivity for detecting various analytes, including gases and biomolecules.

In conclusion, 1-((1-propylpyrrolidin-2-yl)methyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2098123) represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for advancing research in drug discovery, catalysis, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations across these fields.